3-benzyl-7-(3,4-diethoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
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Description
“3-benzyl-7-(3,4-diethoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one” is an organic heterobicyclic compound . It is a derivative of thieno[3,2-d]pyrimidin-4(3H)-one, which has been found to have various pharmacological activities, including anticancer, antimicrobial, and antifungal effects .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidin-4(3H)-ones often involves the use of precursors like ethyl 2-aminothiophene-3-carboxylates . The synthesis process can be complex and requires careful control of conditions to ensure the correct product is formed .Mechanism of Action
Target of Action
The primary target of the compound 3-benzyl-7-(3,4-diethoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one is Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is a crucial component in the energy metabolism of Mycobacterium tuberculosis .
Mode of Action
The compound inhibits the function of Cyt-bd . By binding to this enzyme, it disrupts the normal metabolic processes of the bacteria, leading to a decrease in energy production .
Biochemical Pathways
The inhibition of Cyt-bd affects the ATP synthesis pathway in Mycobacterium tuberculosis . This disruption leads to a decrease in ATP production, which is essential for the survival and replication of the bacteria .
Result of Action
The inhibition of Cyt-bd and the subsequent decrease in ATP production lead to the death of Mycobacterium tuberculosis . This makes the compound a potential candidate for the development of new antitubercular agents .
Action Environment
The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the expression level of Cyt-bd-encoding genes in different strains of Mycobacterium tuberculosis can affect the compound’s potency
Biochemical Analysis
Biochemical Properties
It has been reported that some thieno[3,2-d]pyrimidin-4-ones have significant antimycobacterial activity against Mycobacterium tuberculosis
Cellular Effects
Some thieno[3,2-d]pyrimidin-4-ones have been found to exhibit antimycobacterial activity, suggesting that they may influence cell function
Molecular Mechanism
It is known that some thieno[3,2-d]pyrimidin-4-ones inhibit Cyt-bd, a cytochrome bd oxidase that is an attractive drug target in Mycobacterium tuberculosis
Properties
IUPAC Name |
3-benzyl-7-(3,4-diethoxyphenyl)thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3S/c1-3-27-19-11-10-17(12-20(19)28-4-2)18-14-29-22-21(18)24-15-25(23(22)26)13-16-8-6-5-7-9-16/h5-12,14-15H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMEBHHBYOOHTSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC4=CC=CC=C4)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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